Cas no 69218-57-1 (1H-Benzotriazole-1-propanamide)

1H-Benzotriazole-1-propanamide structure
69218-57-1 structure
Product Name:1H-Benzotriazole-1-propanamide
CAS No:69218-57-1
MF:C9H10N4O
MW:190.201900959015
CID:2844329
PubChem ID:741803
Update Time:2025-04-21

1H-Benzotriazole-1-propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Benzotriazol-1-yl)propanamide
    • 1H-Benzotriazole-1-propanamide
    • 3-(1H-1,2,3-benzotriazol-1-yl)propanamide
    • AG-690/12406094
    • SR-01000474747
    • DTXSID90353456
    • 3-(1H-benzotriazol-1-yl)-propionamide
    • SR-01000474747-1
    • beta-benzotriazol-1-ylpropionamide
    • 69218-57-1
    • Inchi: 1S/C9H10N4O/c10-9(14)5-6-13-8-4-2-1-3-7(8)11-12-13/h1-4H,5-6H2,(H2,10,14)
    • InChI Key: XQOLSTSARQVYIQ-UHFFFAOYSA-N
    • SMILES: O=C(CCN1C2C=CC=CC=2N=N1)N

Computed Properties

  • Exact Mass: 190.08546096Da
  • Monoisotopic Mass: 190.08546096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 73.8Ų

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